![molecular formula C8H7FN2O B581788 4-Amino-2-fluoro-5-methoxybenzonitrile CAS No. 1441723-24-5](/img/structure/B581788.png)
4-Amino-2-fluoro-5-methoxybenzonitrile
Overview
Description
4-Amino-2-fluoro-5-methoxybenzonitrile is a chemical compound with the CAS Number: 1441723-24-5 . It has a molecular weight of 166.15 . The IUPAC name for this compound is 4-amino-2-fluoro-5-methoxybenzonitrile .
Synthesis Analysis
The synthesis of 4-Amino-2-fluoro-5-methoxybenzonitrile involves a reaction with tris-(dibenzylideneacetone)dipalladium (0) and DavePhos in N,N-dimethyl-formamide at 100℃ for 6 hours . The starting material for this reaction is 4-bromo-5-fluoro-2-methoxyaniline .Molecular Structure Analysis
The InChI code for 4-Amino-2-fluoro-5-methoxybenzonitrile is 1S/C8H7FN2O/c1-12-8-2-5(4-10)6(9)3-7(8)11/h2-3H,11H2,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
4-Amino-2-fluoro-5-methoxybenzonitrile is a solid at room temperature . . The compound has a high GI absorption, is BBB permeant, and is not a P-gp substrate . It has a Log Po/w (iLOGP) of 1.56, indicating its lipophilicity . It is very soluble, with a solubility of 2.5 mg/ml .Scientific Research Applications
Synthesis and Chemical Applications
A study described a novel route to synthesize substituted 2-amino-4-quinazolinones starting from 2,6-difluoro-4-methoxybenzonitrile, highlighting a methodology that could be adaptable for derivatives including 4-Amino-2-fluoro-5-methoxybenzonitrile for producing quinazolinone derivatives with potential biological activities (Fray et al., 2006).
Another significant contribution to synthetic chemistry is the development of novel Schiff bases from 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, showcasing the versatility of fluoro-methoxybenzonitrile compounds in synthesizing bioactive molecules with antimicrobial properties (Puthran et al., 2019).
Material Science and Corrosion Inhibition
- Research on 2-aminobenzene-1,3-dicarbonitriles derivatives as green corrosion inhibitors for mild steel in acidic conditions reveals the potential of benzonitrile derivatives in materials science, particularly in corrosion protection. This work underscores the role of functionalized benzonitriles in industrial applications (Verma et al., 2015).
Environmental Chemistry
- The efficient [WO4]2--catalyzed chemical fixation of CO2 with 2-aminobenzonitriles to form quinazoline-2,4(1H,3H)-diones demonstrates an innovative approach to utilizing benzonitrile derivatives in carbon capture and utilization strategies, highlighting their importance in environmental chemistry (Kimura et al., 2012).
Pharmaceutical Applications
- The synthesis of novel 4-Aminoquinazoline derivatives from 4-(3-chloropropoxy)-3-methoxybenzonitrile and their preliminary bioassay tests for anti-tumor activities indicate the therapeutic potential of similar benzonitrile compounds in the development of new anticancer agents (Li, 2015).
Safety and Hazards
properties
IUPAC Name |
4-amino-2-fluoro-5-methoxybenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN2O/c1-12-8-2-5(4-10)6(9)3-7(8)11/h2-3H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJOVJLSGRCXXOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C#N)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-fluoro-5-methoxybenzonitrile |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.